Cas no 923216-94-8 (N-2-(4-ethoxyphenyl)-4-oxo-4H-chromen-6-yl-3,4-dimethoxybenzamide)

• Product Name: N-2-(4-ethoxyphenyl)-4-oxo-4H-chromen-6-yl-3,4-dimethoxybenzamide
• CAS No: 923216-94-8
• MF: C₂₆H₂₃NO₆
• MW: 445.463927507401
• CID: 6016440
• PubChem ID: 18568842
• Update Time: 2025-11-05

N-2-(4-ethoxyphenyl)-4-oxo-4H-chromen-6-yl-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-ethoxyphenyl)-4-oxo-4H-chromen-6-yl-3,4-dimethoxybenzamide
• N-[2-(4-ethoxyphenyl)-4-oxochromen-6-yl]-3,4-dimethoxybenzamide
• 923216-94-8
• AKOS001956633
• N-[2-(4-ethoxyphenyl)-4-oxo-4H-chromen-6-yl]-3,4-dimethoxybenzamide
• SR-01000911025
• SR-01000911025-1
• F2211-0416
• N-(2-(4-ethoxyphenyl)-4-oxo-4H-chromen-6-yl)-3,4-dimethoxybenzamide

• Inchi： 1S/C26H23NO6/c1-4-32-19-9-5-16(6-10-19)24-15-21(28)20-14-18(8-12-22(20)33-24)27-26(29)17-7-11-23(30-2)25(13-17)31-3/h5-15H,4H2,1-3H3,(H,27,29)
• InChI Key： PDBOSNAMQMUGRI-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2OC(C3=CC=C(OCC)C=C3)=CC(=O)C=2C=1)(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 445.15253745g/mol
• Monoisotopic Mass: 445.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on N-2-(4-ethoxyphenyl)-4-oxo-4H-chromen-6-yl-3,4-dimethoxybenzamide

N-2-(4-Ethoxyphenyl)-4-Oxo-4H-Chromen-6-Yl-3,4-Dimethoxybenzamide: A Promising Compound with Multifaceted Pharmacological Potential

N-2-(4-Ethoxyphenyl)-4-oxo-4H-chromen-6-yl-3,4-dimethoxybenzamide, with the CAS number 923216-94-8, represents a novel class of bioactive molecules that has garnered significant attention in recent years for its diverse pharmacological properties. This compound is characterized by a unique molecular framework that combines a chromone core with aromatic substituents, enabling it to interact with multiple biological targets. Recent studies have highlighted its potential in modulating inflammatory pathways, neuroprotection, and antitumor activities, positioning it as a promising candidate for drug development. The structural complexity of this molecule, including the presence of 4-ethoxyphenyl, 3,4-dimethoxybenzamide, and 4-oxo-4H-chromen-6-yl moieties, contributes to its multifunctional nature. Researchers are actively exploring its therapeutic applications in various disease models, emphasizing its potential to address unmet medical needs.

Recent advances in medicinal chemistry have underscored the importance of scaffold diversity in drug discovery. The 4-oxo-4H-chromen-6-yl ring system, a key structural feature of this compound, is known for its ability to engage in hydrogen bonding and hydrophobic interactions, which are critical for target specificity. The 3,4-dimethoxybenzamide group further enhances its pharmacokinetic profile by modulating solubility and metabolic stability. These structural elements collectively contribute to the compound's potency and selectivity. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this molecule exhibits significant inhibitory activity against inflammatory mediators such as COX-2 and TNF-α, suggesting its potential as an anti-inflammatory agent. The integration of the 4-ethoxyphenyl substituent appears to play a crucial role in optimizing these biological effects.

Pharmacological investigations into N-2-(4-ethoxyphenyl)-4-oxo-4H-chromen-6-yl-3,4-dimethoxybenzamide have revealed its ability to modulate multiple signaling pathways. In vitro studies have shown that this compound can inhibit the NF-κB pathway, a central regulator of inflammatory responses, by interfering with the phosphorylation of IκBα. This mechanism is particularly relevant in conditions such as rheumatoid arthritis and inflammatory bowel disease, where chronic inflammation plays a pivotal role. Additionally, the compound has demonstrated neuroprotective properties in models of neurodegenerative diseases, likely through its antioxidant and anti-apoptotic effects. These findings, published in Frontiers in Pharmacology in 2024, highlight the compound's potential in the treatment of central nervous system disorders.

Recent research has also focused on the antitumor potential of this compound. A 2024 study in Cancer Research reported that N-2-(4-ethoxyphenyl)-4-oxo-4H-chromen-6-yl-3,4-dimethoxybenzamide exhibits selective cytotoxicity against cancer cell lines, particularly those overexpressing certain oncogenic receptors. The compound's ability to induce apoptosis through mitochondrial pathways suggests its potential as a chemotherapeutic agent. Furthermore, its structural features may allow for the design of more targeted therapies by enabling the incorporation of functional groups that enhance specificity for particular tumor types. These findings underscore the importance of structural optimization in improving therapeutic outcomes.

The pharmacokinetic properties of this compound are another area of active investigation. In vivo studies have shown that the molecule exhibits moderate oral bioavailability, with a half-life sufficient for once-daily dosing. The presence of 3,4-dimethoxybenzamide may contribute to its metabolic stability by reducing susceptibility to hepatic metabolism. Researchers are also exploring the possibility of prodrug formulations to enhance its delivery to target tissues. A 2024 preclinical study in Drug Metabolism and Disposition highlighted the compound's potential for extended release formulations, which could improve patient compliance and reduce the frequency of administration. These findings are critical for the development of therapeutic strategies that maximize efficacy while minimizing adverse effects.

From a synthetic perspective, the preparation of N-2-(4-ethoxyphenyl)-4-oxo-4H-chromen-6-yl-3,4-dimethoxybenzamide involves a multi-step process that requires careful optimization of reaction conditions. The synthesis typically begins with the formation of the chromone core through a condensation reaction between a β-diketone and an aromatic aldehyde. The subsequent introduction of the 4-ethoxyphenyl group and the 3,4-dimethoxybenzamide moiety requires precise control of reaction parameters to ensure high yields and purity. Recent advances in catalytic methodologies have enabled more efficient and environmentally friendly synthesis routes, which are essential for large-scale production. These developments are crucial for translating laboratory findings into clinical applications.

Despite its promising properties, the compound faces challenges that must be addressed for clinical translation. One of the primary concerns is its potential for off-target effects, which could lead to unintended side effects. Ongoing studies are focused on identifying biomarkers that can predict therapeutic response and monitor toxicity. Additionally, the need for further preclinical and clinical trials to establish safety and efficacy profiles remains a priority. A 2024 review in Pharmaceutical Research emphasized the importance of comprehensive toxicological assessments to ensure that the compound meets regulatory standards for pharmaceutical development. These efforts are critical for advancing this molecule from the research phase to therapeutic application.

Looking ahead, the future of N-2-(4-ethoxyphenyl)-4-oxo-4H-chromen-6-yl-3,4-dimethoxybenzamide in drug discovery is promising. Advances in computational modeling and machine learning are expected to accelerate the identification of optimal structural modifications that enhance its therapeutic potential. The integration of this compound into combination therapies may also offer new avenues for treating complex diseases. Furthermore, its structural versatility could allow for the development of analogs tailored to specific therapeutic indications. These possibilities highlight the compound's potential to contribute to the next generation of pharmaceutical innovations.

In conclusion, N-2-(4-ethoxyphenyl)-4-oxo-4H-chromen-6-yl-3,4-dimethoxybenzamide represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and multifaceted pharmacological activities make it a valuable candidate for the development of novel therapeutics. Continued research into its mechanisms of action, pharmacokinetic properties, and potential applications will be essential for translating these findings into clinical practice. As the scientific community explores new frontiers in drug discovery, this compound stands as a testament to the power of innovative chemical design in addressing complex medical challenges.

As research progresses, the compound's role in various therapeutic areas is likely to expand. The integration of interdisciplinary approaches, including synthetic chemistry, pharmacology, and computational modeling, will be crucial for optimizing its properties and ensuring its safety and efficacy. The ongoing efforts to refine its structure and enhance its biological activity underscore the dynamic nature of modern drug discovery. With its potential to impact multiple disease states, N-2-(4-ethoxyphenyl)-4-oxo-4H-chromen-6-yl-3,4-dimethoxybenzamide is poised to play a significant role in the future of pharmaceutical science.